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Compound of Interest

Compound Name: 3-Chloro-5-fluorobenzyl bromide

Cat. No.: B1349319

Essential Safety and Handling Guide for 3-
Chloro-5-fluorobenzyl bromide

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Chloro-5-fluorobenzyl
bromide. Adherence to these protocols is essential for ensuring laboratory safety and
minimizing risk.

Chemical Profile and Hazards

3-Chloro-5-fluorobenzyl bromide (CAS No: 493024-39-8) is a corrosive compound that
poses significant health risks upon exposure. It is crucial to understand its hazardous
properties to ensure safe handling.
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Hazard Classification

Description

Skin Corrosion/Irritation

Causes severe skin burns and irritation.[1][2][3]

Eye Damage

Causes serious eye damage, potentially leading
to blindness.[1][4]

Respiratory Irritation

May cause respiratory irritation if inhaled.[5][6]

Corrosive to Metals

May be corrosive to metals.[3][5]

Combustibility

Combustible liquid.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Chloro-5-fluorobenzyl

bromide. The following table summarizes the required equipment.
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Body Part PPE Item MateriallType Specification

Goggles should be splash-
Chemical Safety Goggles & proof.[7][8][9] A face shield

Face Shield should be worn in addition to

goggles.[7][8]

Eyes/Face

Nitrile, neoprene, or PVC
_ _ gloves are recommended.[8]
Hands Chemical-Resistant Gloves
Inspect gloves for any damage

before use.[2]

Bod Chemical-Resistant Apron or To protect skin and clothing
0
Y Coveralls from splashes or spills.[7][8]

Use a NIOSH/MSHA approved
respirator if ventilation is
inadequate or if exposure
Respiratory Respirator limits are exceeded.[4] A full-
face respirator may be
necessary if irritation is

experienced.[10]

Feet Closed-toe Shoes Standard laboratory practice.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:
Ensure a safety shower and eyewash station are readily accessible and have been tested.

All handling of 3-Chloro-5-fluorobenzyl bromide must be conducted within a certified
chemical fume hood to minimize inhalation exposure.[4]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated area.[2][5]

Store locked up and away from incompatible materials such as strong oxidizing agents.[1][2]
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2. Donning PPE:

o Before handling the chemical, put on all required PPE as specified in the table above.
3. Chemical Handling:

» When transferring the liquid, do so carefully to avoid splashing.

e Wash hands and any exposed skin thoroughly after handling.[1][2]

e Do not breathe any mists, vapors, or spray from the chemical.[1][4]

4. Emergency Procedures:

 In case of skin contact: Immediately remove all contaminated clothing and rinse the affected
skin with plenty of water for at least 15 minutes.[1][2] Seek immediate medical attention.[1][2]

 In case of eye contact: Immediately rinse the eyes cautiously with water for at least 15
minutes, removing contact lenses if present and easy to do so.[1][2] Seek immediate medical
attention.[1][2]

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][2] If
breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

[1][]

 If swallowed: Rinse the mouth with water. Do NOT induce vomiting.[1][2] Seek immediate
medical attention.[1][2]

Disposal Plan
1. Waste Collection:

o Collect all waste materials containing 3-Chloro-5-fluorobenzyl bromide, including empty
containers and contaminated disposables, in a designated and properly labeled hazardous
waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.
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2. Container Management:

o Keep the waste container tightly closed and store it in a designated secondary containment
area within a well-ventilated space.

3. Final Disposal:

» Dispose of the chemical waste through an approved and licensed waste disposal company.
[1][2][3] All local, state, and federal regulations for hazardous waste disposal must be

followed.

Workflow for Handling and Disposal of 3-Chloro-5-fluorobenzyl bromide
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Chemical

Handling:

- Work in fume hood
- Avoid splashes and inhalation

- Keep container closed

Decontamination:
- Clean work area
- Wash hands thoroughly

Waste Collection:
- Segregate hazardous waste
- Use labeled, sealed container

Disposal:
- Store in designated area
- Arrange for professional disposal

Emergency Occurs
(Spill/Exposure)

Follow First Aid Procedures:
- Skin: Rinse 15+ min
- Eyes: Rinse 15+ min
- Inhalation: Fresh air

- Ingestion: Do NOT vomit

Seek Immediate

Medical Attention
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Caption: Workflow for the safe handling and di

sposal of 3-Chloro-5-fluorobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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